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Compound of Interest

Compound Name: Balofloxacin dihydrate

Cat. No.: B023738 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Balofloxacin is a fluoroquinolone antibiotic with broad-spectrum activity against

Gram-positive and Gram-negative bacteria. For in vitro research and drug development

applications, it is essential to prepare accurate and stable stock solutions. Dimethyl sulfoxide

(DMSO) is a common aprotic solvent used for this purpose due to its ability to dissolve a wide

range of organic molecules. This document provides a detailed protocol for the preparation,

handling, and storage of Balofloxacin dihydrate stock solutions in DMSO.

Compound Data and Solubility
Summarized below are the key physical and chemical properties of Balofloxacin dihydrate.

Adherence to the solubility limits is crucial for preparing homogeneous stock solutions. It is

recommended to use fresh, anhydrous DMSO, as absorbed moisture can reduce the solubility

of the compound[1].
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Property Value Reference

Chemical Name

1-cyclopropyl-6-fluoro-8-

methoxy-7-(3-

(methylamino)piperidin-1-yl)-4-

oxo-1,4-dihydroquinoline-3-

carboxylic acid dihydrate

[2]

Molecular Formula C₂₀H₂₈FN₃O₆ [1][2]

Molecular Weight 425.45 g/mol [1][3][4]

CAS Number 151060-21-8 [1][2][3]

Appearance
White to light yellow crystalline

powder
[5]

Solubility in DMSO ≥ 2 mg/mL (4.7 mM) [1]

Purity >98% (batch-specific) [2]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare 1 mL of a 10 mM Balofloxacin dihydrate stock

solution in DMSO. Adjust calculations accordingly for different desired concentrations or

volumes.

2.1. Materials and Equipment

Balofloxacin dihydrate powder (CAS: 151060-21-8)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and appropriate sterile tips
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Vortex mixer

Optional: Water bath or sonicator

2.2. Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle Balofloxacin dihydrate powder in a chemical fume hood or a ventilated enclosure

to avoid inhalation.

DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid

direct contact.

2.3. Calculation

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 425.45 g/mol / 1000

Mass (mg) = 4.25 mg

2.4. Step-by-Step Procedure

Weighing: Accurately weigh 4.25 mg of Balofloxacin dihydrate powder using an analytical

balance and transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.
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Solubilization Assistance (if needed): If the compound does not fully dissolve, gentle

warming in a water bath (up to 45°C) or brief sonication can be used to aid dissolution[3].

Visually inspect the solution to ensure no particulates are present.

Storage: Once fully dissolved, the stock solution is ready for use or storage.

Workflow Diagram
The following diagram illustrates the logical flow for preparing the Balofloxacin dihydrate
stock solution.
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Caption: Workflow for preparing Balofloxacin dihydrate stock solution in DMSO.
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Stability and Storage
Proper storage is critical to maintain the stability and efficacy of the Balofloxacin dihydrate
stock solution. To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes[1][3].

Storage Temperature Shelf Life Reference

-20°C Up to 1 year [1][6]

-80°C Up to 2 years [1][6]

4°C (Short-term) Up to 1 week (for frequent use) [3]

Store all aliquots in a dry, dark environment. Before use, thaw the required aliquot at room

temperature and ensure it is completely dissolved before adding to experimental media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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